Cas no 1780035-38-2 (3-Bromo-5-methylpyridine-4-acetic acid)

• Product Name: 3-Bromo-5-methylpyridine-4-acetic acid
• CAS No: 1780035-38-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 4901509
• Update Time: 2025-06-16

3-Bromo-5-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylpyridine-4-acetic acid

• Inchi： 1S/C8H8BrNO2/c1-5-3-10-4-7(9)6(5)2-8(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： FEYSGUWKWYZHSI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-5-methylpyridine-4-acetic acid

Introduction to 3-Bromo-5-methylpyridine-4-acetic acid (CAS No. 1780035-38-2)

3-Bromo-5-methylpyridine-4-acetic acid is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1780035-38-2, has garnered attention due to its versatile applications in synthetic chemistry and drug development. The presence of both bromine and acetic acid functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

The structural motif of 3-Bromo-5-methylpyridine-4-acetic acid consists of a pyridine ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, with an acetic acid moiety attached to the 4-position. This specific arrangement imparts distinct reactivity patterns, making it a useful building block for constructing heterocyclic compounds. The bromine atom, in particular, serves as a reactive site for nucleophilic substitution reactions, while the acetic acid group can participate in various condensation and esterification reactions.

In recent years, 3-Bromo-5-methylpyridine-4-acetic acid has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research involves its application in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The pyridine core is a common scaffold in many kinase inhibitors due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The brominated and methylated substituents further enhance the compound's binding affinity by optimizing its pharmacophoric features.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-Bromo-5-methylpyridine-4-acetic acid with target proteins with high accuracy. These studies have revealed that the compound can effectively modulate the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. By designing derivatives of 3-Bromo-5-methylpyridine-4-acetic acid, scientists have been able to develop lead compounds that exhibit potent inhibitory effects on these kinases, paving the way for new anticancer therapies.

Another area where 3-Bromo-5-methylpyridine-4-acetic acid has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique reactivity of 3-Bromo-5-methylpyridine-4-acetic acid allows for the creation of novel compounds that can target specific enzymes involved in plant pathogens or pests. This has led to the development of more effective and environmentally friendly agrochemicals that minimize crop damage while maximizing yield.

The synthesis of 3-Bromo-5-methylpyridine-4-acetic acid typically involves multi-step organic reactions, starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to introduce the bromo and methyl substituents efficiently. Additionally, green chemistry principles have been applied to optimize these synthetic routes, reducing waste and improving yields while maintaining high purity standards.

In conclusion, 3-Bromo-5-methylpyridine-4-acetic acid (CAS No. 1780035-38-2) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an even greater role in advancing drug discovery and agricultural innovation.